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Abstract

Nitrosyl iodide (INO) is a reactive, bent triatomic molecule that has garnered interest in
atmospheric chemistry and as a transient species in chemical reactions. This in-depth technical
guide provides a comprehensive overview of the discovery and history of nitrosyl iodide,
detailing its synthesis, characterization, and key physicochemical properties. The document
summarizes quantitative data in structured tables, provides detailed experimental protocols for
its preparation and analysis, and includes visualizations of experimental workflows and reaction
pathways to facilitate a deeper understanding of this intriguing molecule.

Introduction

Nitrosyl iodide belongs to the family of nitrosyl halides (XNO, where X is a halogen), which
are of fundamental interest in inorganic chemistry. While its lighter counterparts, nitrosyl
fluoride (FNO), nitrosyl chloride (NOCI), and nitrosyl bromide (NOBr), have been known and
extensively studied for a considerable time, nitrosyl iodide remained the last of the series to
be definitively characterized by high-resolution spectroscopy. Its high reactivity and thermal
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instability presented significant challenges to its isolation and study. This guide traces the
historical milestones in the discovery and characterization of INO, from early indirect evidence
to its definitive spectroscopic identification.

Historical Perspective and Key Discoveries

The conclusive identification of nitrosyl iodide is a relatively recent achievement in the history
of chemistry, primarily due to its transient nature.

Early Indirect Evidence and Kinetic Studies:

While a definitive timeline for the very first postulation of nitrosyl iodide's existence is elusive
in early chemical literature, its role as an intermediate in iodine atom recombination in the
presence of nitric oxide was investigated in the 1960s and 1970s. These kinetic studies
provided the first quantitative insights into its thermodynamic properties.

Spectroscopic Characterization:

e 1978: Feuerhahn, Hilbig, Minkwitz, and Engelhardt reported the infrared spectra of nitrosyl
iodide trapped in an argon matrix at 9 K. This matrix isolation technique was crucial in
stabilizing the molecule for spectroscopic analysis, providing the first direct observational
evidence of its vibrational modes.

e 1991: A significant breakthrough was achieved by Barnes, Becker, and Starcke, who
reported the first Fourier-transform infrared (FT-IR) spectroscopic observation of gaseous
nitrosyl iodide.[1] This work provided the first gas-phase vibrational data for INO.

e 2016: The first high-resolution rotational spectrum of nitrosyl iodide in the gas phase was
reported by Bailleux, Duflot, Aiba, Nakahama, and Ozeki.[2] This study definitively
established the bent molecular structure of INO and provided precise molecular parameters.

Physicochemical Properties

Nitrosyl iodide is a bent molecule with C_s symmetry. Its key physicochemical properties are
summarized in the tables below.
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Table 1: Molecular and Spectroscopic Properties of

Nitrosyl lodide

Property

Value

Reference

Molecular Formula

INO

[3]4]

Molecular Weight 156.911 g/mol [3]
CAS Number 58585-94-7 [31[4]
Computed N-I Bond Length 2.418 A [5]
Computed N=O Bond Length 1.166 A

Computed I-N-O Bond Angle 121.1°

Rotational Constants (A)

Not experimentally determined

Rotational Constants (B)

Not experimentally determined

Rotational Constants (C)

Not experimentally determined

ble 2: Vibrational ies of Ni L lodid

Vibrational Wavenumber .
Medium Method Reference
Mode (cm™?)
Barnes, Becker,
vi (N=0O stretch) 1785 Gas IR
etal., 1991
Feuerhahn,
1809 Argon Matrix IR Hilbig, et al.,
1978
Feuerhahn,
v2 (I-N-O bend) 216 Argon Matrix IR Hilbig, et al.,
1978
Feuerhahn,
vz (N-I stretch) 470 Argon Matrix IR Hilbig, et al.,
1978
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ble 3: T I : ies of Ni L lodid

Property Value Reference

Standard Enthalpy of
_ 112.13 £ 4.2 kd/mol Chase, 1998[6]
Formation (AfH°gas)

Standard Entropy (S°gas,1

b 272.95 + 8.4 J/mol-K Chase, 1998[6]
ar

Experimental Protocols

The synthesis and characterization of nitrosyl iodide require specialized techniques due to its
reactivity and instability. The following sections detail the common experimental methodologies.

Gas-Phase Synthesis and FT-IR Analysis

This method is employed for the in-situ generation and spectroscopic analysis of gaseous
nitrosyl iodide.

Objective: To synthesize nitrosyl iodide in the gas phase and obtain its infrared spectrum.

Materials:

lodine (I2) crystals

 Nitric oxide (NO) gas

 Inert gas (e.g., N2)

e Glass reaction tube (typically 50 cm long)

o FT-IR spectrometer equipped with a gas cell

e Vacuum line and pressure gauges

e Heating mantle

Procedure:
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e Place a small amount of iodine crystals in the glass reaction tube.
o Gently heat the tube using a heating mantle to produce iodine vapor.

 Introduce a continuous flow of nitric oxide gas mixed with an inert carrier gas into the
reaction tube.

e The reaction mixture, now containing nitrosyl iodide, is then passed through a Teflon tube
into the gas cell of the FT-IR spectrometer.[2]

o Record the infrared spectrum of the gas mixture. The spectrum will show absorption bands
corresponding to INO, as well as unreacted NO and 2.

o A background spectrum of the empty gas cell or the carrier gas should be recorded and
subtracted from the sample spectrum to obtain the net absorbance of the products.

Matrix Isolation Synthesis and IR Analysis

This technique involves trapping the reactive species in a solid, inert matrix at cryogenic
temperatures to allow for detailed spectroscopic study.

Objective: To synthesize and isolate nitrosyl iodide in an inert matrix for infrared spectroscopic
analysis.

Materials:

e lodine (I2) vapor

 Nitric oxide (NO) gas

e Argon (Ar) or other noble gas as the matrix material

e Microwave discharge unit

o Cryostat with a cold window (e.g., Csl) maintained at cryogenic temperatures (e.g., 9 K)
e FT-IR spectrometer

e Vacuum deposition system
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Procedure:
e Generate iodine atoms by passing iodine vapor through a microwave discharge.

o Simultaneously, co-deposit the iodine atoms with a mixture of nitric oxide and a large excess
of argon onto the cold window of the cryostat.

e The nitrosyl iodide is formed on the cold surface and trapped within the solid argon matrix.

e Record the infrared spectrum of the matrix-isolated sample. The inert matrix minimizes
intermolecular interactions, resulting in sharper absorption bands compared to the gas
phase.

* |sotopic substitution studies (e.g., using *>°NO) can be performed to confirm the vibrational
assignments.

Visualizations

Experimental Workflow for Gas-Phase Synthesis and
Characterization

Gas-Phase Synthesis

Vaporization of Izj—bcM\xlng of I Vapor and NO Gasj

Spectroscopic Analysis
Emmducﬂon into FT-IR Gas CeD—b[Acquisiuon of IR Spec{rumj—»(Dala Analysisj

Click to download full resolution via product page

Caption: Gas-phase synthesis and FT-IR analysis workflow for nitrosyl iodide.

Reaction Pathway for the Formation of Nitrosyl lodide
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Caption: Reversible reaction for the formation of nitrosyl iodide from nitric oxide and iodine.

Conclusion

The study of nitrosyl iodide provides a compelling example of how advancements in
experimental techniques, particularly spectroscopy, have enabled the characterization of highly
reactive and transient molecules. From its early inference in kinetic studies to its definitive
identification through matrix isolation and high-resolution gas-phase spectroscopy, the history
of nitrosyl iodide highlights the progressive nature of chemical discovery. The data and
protocols presented in this guide offer a valuable resource for researchers in physical
chemistry, atmospheric science, and inorganic synthesis, providing a solid foundation for
further investigations into the properties and reactivity of this unique nitrosyl halide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://files01.core.ac.uk/download/pdf/158311823.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Nitrosyl-iodide
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/INO/c1-2-3
https://cccbdb.nist.gov/calcbondcomp3x.asp?i=7&j=53&mi=71&bi=2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C58585947&Mask=1
https://www.benchchem.com/product/b14621043/docs#nitrosyl-iodide-a-comprehensive-technical-guide-on-its-discovery-and-history
https://www.benchchem.com/product/b14621043/docs#nitrosyl-iodide-a-comprehensive-technical-guide-on-its-discovery-and-history
https://www.benchchem.com/product/b14621043/docs#nitrosyl-iodide-a-comprehensive-technical-guide-on-its-discovery-and-history
https://www.benchchem.com/product/b14621043/docs#nitrosyl-iodide-a-comprehensive-technical-guide-on-its-discovery-and-history
https://www.benchchem.com/product/b14621043?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14621043?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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